Cas no 2229592-07-6 (3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile
• CAS No: 2229592-07-6
• MF: C₉H₇BrClNO
• MW: 260.514980554581
• CID: 6399613
• PubChem ID: 165697537
• Update Time: 2025-10-29

3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile
• EN300-1928313
• 2229592-07-6
• 2-Bromo-6-chloro-β-hydroxybenzenepropanenitrile

• Inchi： 1S/C9H7BrClNO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3,8,13H,4H2
• InChI Key： GVKWZUHZSKWWHZ-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Br)Cl)(O)CC#N

Computed Properties

• Exact Mass: 258.93995g/mol
• Monoisotopic Mass: 258.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44Ų

Additional information on 3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile

Research Brief on 3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile (CAS: 2229592-07-6)

3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile (CAS: 2229592-07-6) is a synthetic intermediate of growing interest in the pharmaceutical and agrochemical industries due to its potential applications in the development of novel bioactive compounds. Recent studies have focused on its role as a key building block for the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. This research brief consolidates the latest findings on this compound, including its synthetic routes, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile as a precursor for the synthesis of γ-aminobutyric acid (GABA) receptor modulators. The research team developed an efficient asymmetric synthesis route with 78% yield and >95% enantiomeric excess, highlighting its potential for scalable production. Structural modifications at the nitrile and hydroxyl groups were shown to significantly influence binding affinity to GABA_A receptors, suggesting this scaffold's versatility for CNS drug development.

In the agrochemical sector, patent filings from 2022-2023 reveal that derivatives of 2229592-07-6 exhibit promising fungicidal activity against Botrytis cinerea and Fusarium species. Molecular docking studies indicate that the bromo-chloro substitution pattern contributes to strong binding with fungal cytochrome P450 enzymes, disrupting ergosterol biosynthesis. Field trials conducted by major agrochemical companies show 40-60% efficacy at concentrations as low as 50 ppm, positioning these derivatives as potential next-generation crop protection agents.

Analytical characterization of 3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile has advanced significantly, with recent publications detailing novel NMR techniques for stereochemical analysis. A 2024 paper in Analytical Chemistry reported the successful application of ¹³C-¹H heteronuclear coupling constants for determining relative configuration, overcoming previous challenges in distinguishing diastereomers of this scaffold. These methodological improvements are critical for quality control in industrial-scale production.

Toxicological assessments published in Q1 2024 indicate that 2229592-07-6 has moderate acute toxicity (LD₅₀ = 320 mg/kg in rats) but shows no evidence of genotoxicity in Ames tests. Metabolic studies using human liver microsomes identified the primary oxidation pathway at the benzylic position, with the nitrile group remaining stable under physiological conditions. These findings support further development of this compound for pharmaceutical applications with appropriate safety precautions.

The commercial landscape for 3-(2-bromo-6-chlorophenyl)-3-hydroxypropanenitrile is evolving rapidly, with three Chinese manufacturers currently offering kilogram-scale quantities at 98-99% purity. Market analysts project a 12% annual growth in demand through 2026, driven by its adoption in antidepressant and antifungal development pipelines. Recent price fluctuations reflect supply chain adjustments for the bromo-chloro precursor chemicals, highlighting the need for diversified sourcing strategies.

Future research directions identified in recent review articles include: (1) development of continuous flow synthesis methods to improve efficiency, (2) exploration of biocatalytic approaches for enantioselective production, and (3) structural optimization for enhanced blood-brain barrier penetration in CNS applications. The compound's unique combination of synthetic accessibility and structural plasticity positions it as a valuable scaffold for both drug discovery and agricultural chemistry in the coming years.